Cas no 1260643-99-9 (3-(4-chloro-2-methylphenyl)azetidine)

• Product Name: 3-(4-chloro-2-methylphenyl)azetidine
• CAS No: 1260643-99-9
• MF: C₁₀H₁₂ClN
• MW: 181.661981582642
• CID: 5971076
• PubChem ID: 126970975
• Update Time: 2025-08-01

3-(4-chloro-2-methylphenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-2-methylphenyl)azetidine
• EN300-1982832
• 1260643-99-9

• Inchi： 1S/C10H12ClN/c1-7-4-9(11)2-3-10(7)8-5-12-6-8/h2-4,8,12H,5-6H2,1H3
• InChI Key： PGLHBVQBMJVTON-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)C1CNC1

Computed Properties

• Exact Mass: 181.0658271g/mol
• Monoisotopic Mass: 181.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Additional information on 3-(4-chloro-2-methylphenyl)azetidine

3-(4-Chloro-2-Methylphenyl)Azetidine: A Comprehensive Overview

3-(4-Chloro-2-Methylphenyl)Azetidine, with the CAS number 1260643-99-9, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a member of the azetidine family, which are four-membered ring structures with one nitrogen atom. The presence of a chloro and methyl substituent on the phenyl ring introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The structure of 3-(4-Chloro-2-Methylphenyl)Azetidine consists of an azetidine ring fused to a substituted phenyl group. The azetidine ring is known for its rigidity and strained geometry, which can influence the molecule's reactivity and bioavailability. The chloro group at the para position and the methyl group at the ortho position on the phenyl ring contribute to its distinct chemical profile. These substituents not only enhance the molecule's stability but also play a crucial role in its interactions with biological systems.

Recent studies have highlighted the potential of azetidine derivatives in drug design, particularly in the development of kinase inhibitors and GPCR modulators. The unique combination of steric hindrance and electronic effects in 3-(4-Chloro-2-Methylphenyl)Azetidine makes it an ideal candidate for exploring novel therapeutic targets. For instance, researchers have investigated its ability to modulate cellular signaling pathways, which could lead to innovative treatments for conditions such as cancer and neurodegenerative diseases.

In addition to its pharmacological applications, 3-(4-Chloro-2-Methylphenyl)Azetidine has shown promise in materials science. Its rigid structure and ability to form stable complexes make it a potential candidate for use in advanced materials such as sensors and catalysts. Recent advancements in computational chemistry have enabled scientists to predict the molecule's behavior under various conditions, further expanding its potential applications.

The synthesis of 3-(4-Chloro-2-Methylphenyl)Azetidine involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Researchers have optimized these methods to achieve higher yields and better purity, ensuring that the compound is readily available for further studies. The development of scalable synthetic routes has also facilitated its use in industrial applications.

In terms of physical properties, 3-(4-Chloro-2-Methylphenyl)Azetidine exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents. Its spectroscopic data, including NMR and IR spectra, have been well-documented, providing valuable insights into its molecular structure and dynamics. These properties make it suitable for various analytical techniques, enabling researchers to study its behavior in different environments.

The biological evaluation of 3-(4-Chloro-2-Methylphenyl)Azetidine has revealed interesting findings. In vitro studies have demonstrated its ability to inhibit certain enzymes involved in disease progression, suggesting its potential as a lead compound for drug development. Furthermore, preliminary toxicity studies indicate that it has a favorable safety profile, which is essential for advancing it into preclinical trials.

The integration of computational modeling with experimental studies has significantly enhanced our understanding of 3-(4-Chloro-2-Methylphenyl)Azetidine. Molecular docking simulations have provided insights into its binding interactions with target proteins, while quantum chemical calculations have shed light on its electronic properties. These advancements have paved the way for more precise drug design strategies tailored to specific therapeutic needs.

In conclusion, 3-(4-Chloro-2-Methylphenyl)Azetidine, with CAS number 1260643-99-9, is a versatile compound with immense potential across multiple disciplines. Its unique structure, coupled with recent research advancements, positions it as a key player in future innovations within chemistry and pharmacology. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to make significant contributions to both academic research and industrial development.